2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide

• IUPAC Name: 2-chloro-N-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]benzamide
• InChI: InChI=1S/C17H13Cl2N3O2/c18-12-7-5-11(6-8-12)16-21-15(24-22-16)9-10-20-17(23)13-3-1-2-4-14(13)19/h1-8H,9-10H2,(H,20,23)
• InChI Key: RYYQIAQCBSMUEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=NC(=NO2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2
• Molecular Weight: 362.2 g/mol

Description

2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide, also known as L-732,138, is a synthetic compound that belongs to the class of benzamide derivatives. This compound has been extensively studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide exerts its pharmacological effects by binding to and blocking the dopamine D3 receptor, which is a member of the GPCR family. This receptor is primarily located in the mesolimbic pathway of the brain and is involved in the regulation of reward, motivation, and mood.
Biochemical and Physiological Effects
The blockade of the dopamine D3 receptor by this compound has been shown to decrease the release of dopamine in the mesolimbic pathway, which results in a decrease in reward-seeking behavior. This effect has been observed in animal models of addiction, where this compound has been shown to reduce drug-seeking behavior.

Advantages and Limitations for Lab Experiments

The use of 2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide in scientific research allows for the investigation of the role of the dopamine D3 receptor in various neurological disorders. However, the limitations of this compound include its selectivity for the dopamine D3 receptor, which may limit its applicability in studies involving other GPCRs.

Future Directions

Future research involving 2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide could focus on the development of more selective antagonists for the dopamine D3 receptor, which may have greater therapeutic potential for the treatment of addiction and other neurological disorders. Additionally, the use of this compound in combination with other compounds could provide insight into the complex interactions between different GPCRs in the brain.

Synthesis Methods

The synthesis of 2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide involves the reaction of 2-chlorobenzoyl chloride with 2-amino-3-(4-chlorophenyl)-1,2,4-oxadiazole in the presence of triethylamine. The resulting intermediate is then reacted with 2-(2-aminoethyl)chloride hydrochloride to yield the final product.

Scientific Research Applications

2-chloro-N~1~-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}benzamide has been used in various scientific research studies as a tool to investigate the function and regulation of G protein-coupled receptors (GPCRs). Specifically, this compound is a selective antagonist for the dopamine D3 receptor, which has been implicated in various neurological disorders such as addiction, schizophrenia, and Parkinson's disease.